2-Bromo-4-cyclopropoxy-1-methoxybenzene
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Description
2-Bromo-4-cyclopropoxy-1-methoxybenzene is a substituted benzene derivative featuring a bromine atom at the 2-position, a methoxy group at the 1-position, and a cyclopropoxy group at the 4-position. The cyclopropoxy substituent introduces unique steric and electronic effects, distinguishing it from simpler alkoxy-substituted analogs .
Properties
Molecular Formula |
C10H11BrO2 |
|---|---|
Molecular Weight |
243.10 g/mol |
IUPAC Name |
2-bromo-4-cyclopropyloxy-1-methoxybenzene |
InChI |
InChI=1S/C10H11BrO2/c1-12-10-5-4-8(6-9(10)11)13-7-2-3-7/h4-7H,2-3H2,1H3 |
InChI Key |
CZXDLLIKALFEFO-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(C=C(C=C1)OC2CC2)Br |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Bromo-4-cyclopropoxy-1-methoxybenzene typically involves the bromination of 4-cyclopropoxy-1-methoxybenzene. One common method includes the use of bromine in the presence of a catalyst such as iron or aluminum bromide. The reaction is carried out under controlled conditions to ensure selective bromination at the desired position on the benzene ring .
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would include optimization of reaction conditions to maximize yield and purity, as well as the implementation of safety measures to handle bromine and other reactive chemicals.
Chemical Reactions Analysis
Types of Reactions
2-Bromo-4-cyclopropoxy-1-methoxybenzene can undergo various types of chemical reactions, including:
Substitution Reactions: The bromine atom can be replaced by other substituents through nucleophilic substitution reactions.
Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different products.
Electrophilic Aromatic Substitution: The benzene ring can undergo further substitution reactions with electrophiles.
Common Reagents and Conditions
Nucleophilic Substitution: Reagents such as sodium methoxide or potassium tert-butoxide can be used.
Oxidation: Strong oxidizing agents like potassium permanganate or chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution may yield derivatives with different functional groups replacing the bromine atom.
Scientific Research Applications
2-Bromo-4-cyclopropoxy-1-methoxybenzene has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.
Medicine: Investigated for its potential use in the development of pharmaceuticals.
Industry: Utilized in the production of specialty chemicals and materials
Mechanism of Action
The mechanism of action of 2-Bromo-4-cyclopropoxy-1-methoxybenzene involves its interaction with specific molecular targets. The bromine atom and the methoxy group can participate in electrophilic aromatic substitution reactions, while the cyclopropoxy group can influence the compound’s reactivity and stability. The exact pathways and targets depend on the specific application and the conditions under which the compound is used .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following analysis compares 2-Bromo-4-cyclopropoxy-1-methoxybenzene with five related brominated aromatic compounds, focusing on substituent effects, reactivity, and synthetic utility.
2-Bromo-4'-methoxyacetophenone (CAS 2632-13-5)
- Structural Differences: Replaces the cyclopropoxy group with a methoxyacetophenone moiety.
- Reactivity : The ketone group enhances electrophilicity, making it suitable for nucleophilic additions or reductions. In contrast, the cyclopropoxy group in 2-Bromo-4-cyclopropoxy-1-methoxybenzene may stabilize radical intermediates due to ring strain .
- Applications : Primarily used as an intermediate in pharmaceutical manufacturing under controlled conditions .
2-Bromo-1-methoxy-4-(1-methoxyethyl)benzene (Synthesized in )
- Structural Differences : Features a methoxyethyl group instead of cyclopropoxy.
- Reactivity: The methoxyethyl substituent provides flexibility for further functionalization via ether cleavage or oxidation.
- Synthetic Yield : Reported yields for methoxyethyl analogs (38–40%) suggest moderate efficiency under photoredox conditions .
2-Bromo-1-(bromomethyl)-4-methoxybenzene (4g)
- Structural Differences : Contains a bromomethyl group at the 1-position, introducing dual reactivity (electrophilic bromine and benzylic bromide).
- Reactivity : The bromomethyl group enables alkylation or elimination reactions, unlike the cyclopropoxy substituent, which is less prone to elimination due to its stable three-membered ring .
4-Bromo-2-methoxy-1-(methoxymethoxy)benzene (CAS 132532-64-0)
- Structural Differences : Substitutes the cyclopropoxy group with a methoxymethoxy protecting group.
- Applications : The methoxymethoxy group is often used in temporary protection strategies for hydroxyl groups, whereas cyclopropoxy may serve as a permanent functional group in target molecules .
4-Bromo-2-chloro-1-methoxybenzene (CAS 3964-56-5)
- Structural Differences : Replaces cyclopropoxy with a chloro substituent.
- Reactivity : The electron-withdrawing chlorine atom increases the electrophilicity of the benzene ring, favoring SNAr reactions. The cyclopropoxy group, being electron-donating, may deactivate the ring toward electrophilic substitution .
Comparative Data Table
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